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Compound of Interest

Compound Name: 1,2-Benzisothiazol-5-amine

Cat. No.: B1266306

For researchers, scientists, and drug development professionals handling 1,2-Benzisothiazol-
5-amine (CAS Number: 53473-85-1), a comprehensive understanding of its hazards and the
implementation of rigorous safety protocols are imperative. While a specific, detailed Safety
Data Sheet (SDS) for this compound is not publicly available through standard databases,
GHS classification data provides foundational safety information.

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1,2-Benzisothiazol-5-amine is classified as:

Harmful if swallowed (Acute toxicity, oral)[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]

This information underscores the necessity of appropriate personal protective equipment (PPE)
and cautious handling procedures to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

Given the hazards associated with 1,2-Benzisothiazol-5-amine, the following PPE is
essential:
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o Eye and Face Protection: Chemical safety goggles or a face shield are necessary to protect

against splashes and eye contact, which could lead to serious irritation.[2]

» Skin Protection: Chemical-resistant gloves are required. The specific type of glove material

should be selected based on the solvent used and breakthrough time. Always inspect gloves

for integrity before use. A lab coat or chemical-resistant apron should also be worn to prevent

skin contact.[2]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust or vapors. If engineering controls are

insufficient, a NIOSH-approved respirator appropriate for the exposure level should be used.

[2]

Quantitative PPE Data Summary

PPE Component Specification

Purpose

) Chemical safety goggles or
Eye Protection
face shield

Prevents eye irritation from

splashes.

_ Chemical-resistant gloves
Hand Protection o
(e.g., nitrile, neoprene)

Protects skin from irritation.

) Lab coat or chemical-resistant
Body Protection
apron

Prevents skin contact with the

chemical.

Use in a chemical fume hood
Respiratory Protection or wear a NIOSH-approved

respirator

Prevents respiratory tract

irritation.

Note: Specific quantitative data, such as glove breakthrough times, are not available due to the

absence of a detailed SDS. Consult the glove manufacturer's compatibility charts for

appropriate selection.

Operational and Disposal Plans

Handling and Storage:
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Avoid generating dust.

Ensure adequate ventilation and use in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Store in a tightly closed container in a dry, cool, and well-ventilated place.
Spill Management:

 In case of a spill, evacuate the area.

o Wear appropriate PPE as outlined above.

o For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in a
designated, labeled waste container.

» For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
sealed container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.
Disposal:

o Dispose of 1,2-Benzisothiazol-5-amine and any contaminated materials as hazardous
waste.

» Follow all federal, state, and local regulations for chemical waste disposal. Do not dispose of
down the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 1,2-Benzisothiazol-
5-amine in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,2-Benzisothiazol-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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